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Compound of Interest

Compound Name: Dihydrolinalool

Cat. No.: B15598387

An In-depth Technical Guide to Dihydrolinalool

Introduction

Dihydrolinalool, systematically named 3,7-dimethyloct-6-en-3-ol, is a versatile acyclic
monoterpenoid alcohol.[1][2] It is a colorless liquid recognized for its pleasant, fresh, and clean
floral aroma with nuances of lily-of-the-valley and bois de rose, complemented by citrus and
soft woody undertones.[3][4] This compound is a key ingredient in the fragrance and cosmetic
industries due to its stability and appealing scent profile.[3][5] Beyond its use in perfumery,
dihydrolinalool is also utilized as a flavoring agent and is a subject of research for its potential
therapeutic properties, including anti-inflammatory, antioxidant, and antimicrobial effects.[5]
This guide provides a comprehensive literature review of dihydrolinalool, covering its
chemical and physical properties, synthesis, natural occurrence, applications, and safety
information, tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

Dihydrolinalool is a stable compound, particularly in comparison to the structurally related
linalool, making it suitable for use in various formulations, including those with harsh bases like
detergents.[3] It is soluble in alcohols, ethers, propylene glycol, and oils, but almost insoluble in
water and glycerin.[6]

Table 1: Physicochemical Properties of Dihydrolinalool
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Property Value Source
IUPAC Name 3,7-dimethyloct-6-en-3-ol [1]
Synonyms 1,-2-Dihydrolinalool, 3,7- 7]
Dimethyl-6-octen-3-ol

CAS Number 18479-51-1 [1][21[8]
Molecular Formula C10H200 [1112][8]
Molar Mass 156.27 g/mol [1][2]
Appearance Colorless liquid [31[41[6]
Density 0.857 - 0.863 g/mL at 25 °C [7]
Boiling Point 191-197 °C [4]16]
Flash Point 81.11 °C (178 °F) 41071

Refractive Index

1.452 - 1.458 at 20 °C

[417]

Water Solubility

1.45 g/L at 25 °C (low
solubility)

[6]

logP (Octanol/Water)

2.89 - 2.98 (estimated)

[2]14]

| Odor Profile | Floral (lily, bois de rose), citrus, woody, fresh [[3][4][9] |

Spectroscopic Data

The structural elucidation of dihydrolinalool is typically achieved through a combination of

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Mass Spectrometry (MS).

e Mass Spectrometry (MS): Electron ionization mass spectrometry data for dihydrolinalool is

available in public databases such as the NIST WebBook.[8] The molecular ion peak (M+)

would be observed at m/z 156, corresponding to its molecular weight.[8] Common

fragmentation patterns would involve the loss of water (M-18) and alkyl fragments.
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« Infrared (IR) Spectroscopy: The IR spectrum would prominently feature a broad absorption
band in the region of 3200-3600 cm~1, characteristic of the O-H stretching vibration of the
tertiary alcohol functional group. C-H stretching vibrations from the alkyl groups would
appear just below 3000 cm~1.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum would provide detailed information about the
connectivity. Key signals would include those for the methyl groups, methylene groups, the
vinyl proton, and the hydroxyl proton. The chemical shifts and splitting patterns of these
signals are crucial for confirming the structure.

o 18C NMR: The carbon NMR spectrum would show distinct signals for each of the ten
carbon atoms in the molecule, with their chemical shifts indicating their local electronic
environment (e.g., carbons attached to oxygen, sp2 hybridized carbons of the double
bond, and sp3 hybridized alkyl carbons).

Synthesis and Manufacturing

Dihydrolinalool can be synthesized through various methods, with one common approach
being the selective hydrogenation of related compounds like linalool or dehydrolinalool.

Experimental Protocol: Catalytic Hydrogenation of
Linalool

A patented method describes the preparation of dihydrolinalool via the catalytic
hydrogenation of linalool.[10] This process is designed to achieve high conversion rates and
selectivity under relatively mild conditions, avoiding the use of precious metals like rhodium or
platinum.[10]

Obijective: To synthesize dihydrolinalool with high purity and yield.
Materials:

e Reactant: Linalool

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b15598387?utm_src=pdf-body
https://www.benchchem.com/product/b15598387?utm_src=pdf-body
https://patents.google.com/patent/CN1203217A/en
https://patents.google.com/patent/CN1203217A/en
https://www.benchchem.com/product/b15598387?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Catalyst: Nickel Boride (NiB), Raney Nickel (thunder Buddhist nun Ni), or passivated
Nickel[10]

» Solvent: Alcohol (e.g., ethanol, methanol)
e Hydrogen Gas (Hz2)
Apparatus:

o High-pressure reactor (autoclave) equipped with a stirrer, temperature controller, and
pressure gauge.

« Distillation apparatus for solvent removal and product purification.
Procedure:

o Catalyst Preparation: The catalyst (NiB, Raney Ni, or passivated Ni) is prepared or activated
according to standard procedures. The amount of catalyst used is typically 0.1% to 1% of the
reactant (linalool) mass.[10]

e Reaction Setup: The high-pressure reactor is charged with linalool and the alcohol solvent.
The catalyst is then added to the mixture.

o Hydrogenation: The reactor is sealed and purged with nitrogen, followed by pressurization
with hydrogen gas to a pressure of 0.1 to 10.0 MPa.[10]

e Reaction Conditions: The reaction mixture is heated to a temperature between 0 °C and 150
°C and stirred continuously.[10] The progress of the reaction can be monitored by techniques
such as Gas Chromatography (GC) to check for the consumption of linalool.

o Work-up and Purification: Upon completion, the reactor is cooled, and the excess hydrogen
pressure is carefully released. The reaction mixture is filtered to remove the catalyst. The
solvent is then removed from the filtrate by distillation under reduced pressure.

e Product Isolation: The resulting crude product is purified by fractional distillation to yield
dihydrolinalool with a purity that can exceed 94%.[10] The conversion of linalool can
approach 100% with a selectivity for dihydrolinalool of 298%.[10]
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Caption: Workflow for the catalytic hydrogenation of linalool to produce dihydrolinalool.
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Natural Occurrence

Dihydrolinalool is found as a constituent in some natural sources. For instance, it has been
reported in Croton sarcopetalus.[1] It is also noted to occur in black currant fruit.[7] While it is a
naturally occurring monoterpene, the dihydrolinalool used commercially is often synthetic to
ensure a consistent supply and quality for large-scale applications.[9]

Applications

The primary application of dihydrolinalool is in the fragrance and flavor industries.

o Fragrance Industry: Its excellent stability and fresh floral scent make it a valuable component
in perfumes, soaps, personal care products, and household cleaners like laundry detergents.
[3][5] It can effectively mask base malodors and provides a persistent floral character.[3] It is
often combined with other aroma chemicals like dihydromyrcenol and white musks to create
“clean laundry" accords.[3]

o Flavor Industry: Dihydrolinalool is used as a flavoring agent in food and beverage products,
where it can enhance flavor profiles, particularly in items like candies and drinks.[5]

o Cosmetics: In skincare and cosmetic products, it is incorporated for its aromatic properties
and may offer potential skin-soothing effects.[5]

o Research and Development: Dihydrolinalool is being investigated for potential therapeutic
benefits.[5] Research has pointed towards possible anti-inflammatory, antioxidant, and
antimicrobial properties, making it a compound of interest for the development of natural
health products and remedies.[5]

Biological Activity and Toxicology

While comprehensive toxicological data is not always available, current information suggests
that dihydrolinalool has a generally favorable safety profile for its intended uses.

o Antimicrobial Properties: Its antimicrobial characteristics make it a functional ingredient in
cleaning products, contributing to both fragrance and efficacy.[5]
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e Anti-inflammatory and Antioxidant Effects: Preliminary research suggests potential anti-
inflammatory and antioxidant activities, which are areas of ongoing scientific interest.[5]

Safety and Handling

Regulatory bodies and safety data sheets provide guidance on the safe handling of
dihydrolinalool.

Table 2: Safety and Hazard Information for Dihydrolinalool
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Hazard Aspect Information Source

Not classified as
hazardous by a majority of
GHS Classification reports to ECHA. Some [1]
notifications include
hazard statements.

R36/37/38: Irritating to eyes,
respiratory system and skin.

Risk Phrases (Older System) R20/21/22: Harmful by [6]
inhalation, in contact with skin

and if swallowed.

S26: In case of contact with
eyes, rinse immediately with

Safety Phrases (Older System)  plenty of water and seek [6]
medical advice. S36: Wear

suitable protective clothing.

May be harmful in contact with
Skin Contact skin and may cause mild skin [11]

irritation.

Direct contact may cause
Eye Contact o [11]
temporary or mild irritation.

) Expected to be a low ingestion
Ingestion [11]
hazard.

Wear protective gloves,
) ) clothing, and eye/face
Personal Protective Equipment ] [11][12]
protection. Ensure adequate

ventilation.

| Environmental Hazard | No other adverse environmental effects (e.g., ozone depletion,
endocrine disruption) are expected. |[11] |

It is important to consult the latest Safety Data Sheet (SDS) from the supplier for complete and
up-to-date safety information before handling this chemical.[11][12]
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Conclusion

Dihydrolinalool is a significant aroma chemical with a well-established role in the fragrance
and flavor industries. Its desirable olfactory properties, combined with its chemical stability,
ensure its continued and widespread use. Furthermore, emerging research into its biological
activities, such as antimicrobial and anti-inflammatory effects, suggests that the applications for
dihydrolinalool may expand into the pharmaceutical and natural health sectors. This guide
has summarized the core technical information on dihydrolinalool, providing a foundation for
researchers and professionals working with this multifaceted compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dihydrolinalool]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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